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Compound of Interest

Compound Name: TMPyP4 tosylate

Cat. No.: B15603918

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMPyP4 tosylate, also known as meso-tetrakis(N-methyl-4-pyridyl)porphine tetratosylate, is a
cationic porphyrin that functions as a G-quadruplex stabilizer and telomerase inhibitor.[1][2][3]
Its ability to bind to and stabilize G-quadruplex DNA structures makes it a valuable tool in
cancer research and drug development.[1][2][3] Proper handling, dissolution, and storage of
TMPyP4 tosylate are crucial for maintaining its integrity and ensuring reproducible
experimental results. This document provides a detailed protocol for the dissolution and
storage of TMPyP4 tosylate.

Chemical Properties

Property Value Reference
CAS Number 36951-72-1 [1][4]
Molecular Formula C72H66N8012S4 [11[3]
Molecular Weight 1363.6 g/mol [11[3114]

Dark red to dark purple to dark
Appearance ) ] [5]
blue crystalline solid

Purity >94% [1][6]
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Solubility Data

TMPyP4 tosylate is soluble in aqueous solutions. The solubility can be influenced by the

solvent, pH, and temperature.

Solvent Concentration Notes Reference
Water up to 100 mM [1][6]
Water up to 50 mM [315]

Solubility can be
enhanced with

Water 5 mg/mL o _
sonication and heating
to 60°C.

PBS (pH 7.2) approx. 10 mg/mL [4]

Experimental Protocols
Materials

TMPyP4 tosylate solid

o Sterile, nuclease-free water or desired aqueous buffer (e.g., PBS, pH 7.2)
» Sterile, polypropylene microcentrifuge tubes or vials

e \Vortex mixer

e Sonicator (optional)

o Water bath or heating block (optional)

» Calibrated pipettes and sterile, filter-barrier pipette tips

Protocol for Dissolving TMPyP4 Tosylate

o Equilibrate: Allow the vial of solid TMPyP4 tosylate to equilibrate to room temperature

before opening to prevent condensation.
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» Weighing: In a suitable weighing vessel, carefully weigh the desired amount of TMPyP4
tosylate. Due to its photosensitivity, it is advisable to perform this step in a dimly lit area.

o Dissolution:
o Transfer the weighed solid to a sterile polypropylene tube.

o Add the appropriate volume of sterile, nuclease-free water or buffer to achieve the desired
concentration.

o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o Enhancing Solubility (if necessary): If the compound does not fully dissolve, the following
steps can be taken:

o Sonication: Place the tube in a sonicator bath for 5-10 minutes.

o Heating: Gently warm the solution in a water bath or heating block at a temperature not
exceeding 60°C.[7]

o After sonication or heating, vortex the solution again to ensure homogeneity.

o Sterilization (Optional): If a sterile solution is required for cell culture experiments, filter the
solution through a 0.22 pum syringe filter.

Storage and Stability

Proper storage is critical to prevent degradation of TMPyP4 tosylate. The solid form is more
stable than solutions.

Storage of Solid TMPyP4 Tosylate
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Storage Condition Duration Notes Reference

Store in a dark, dry
-20°C =>4 years [4]
place.

Store in a dark place
2-8°C Not specified under an inert [5]
atmosphere.

Storage of TMPyP4 Tosylate Solutions

Aqueous solutions of TMPyP4 tosylate are not recommended for long-term storage.[8] For
short-term storage, it is crucial to protect the solution from light.

Storage Condition Duration Notes Reference

Aliquot to avoid
-80°C up to 6 months repeated freeze-thaw [7]

cycles.

Aliquot to avoid
-20°C up to 1 month repeated freeze-thaw [7119]

cycles.

] Not recommended for
Agqueous Solution [4]
more than one day

Visualized Workflows
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Workflow for Dissolving TMPyP4 Tosylate

Preparation

Equilibrate solid to room temperature

Weigh desired amount

Diss%lution

Transfer solid to sterile tube

\

Add solvent (water or buffer)

\

Vortex thoroughly

Optional E;'hancement

Check for complete dissolution

Not Fully Dissolved

Sonicate for 5-10 min

Warm to 60°C

Fully Dissolved

Vortex again

Sterile filter (0.22 pm) if needed

Solution ready for use g

Click to download full resolution via product page

Caption: A step-by-step workflow for the dissolution of TMPyP4 tosylate.
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Storage Guidelines for TMPyP4 Tosylate

Solid Form

TMPyP4 Tosylate (Solid)

Solution Form

-20°C for >= 4 years 2-8°C
(Dark, Dry) (Dark, Inert Atmosphere)

TMPyP4 Tosylate (Solution)

-80°C for up to 6 months
(Aliquot, Protect from light)

-20°C for up to 1 month
(Aliquot, Protect from light)

Aqueous solution not recommended

for > 1 day

Click to download full resolution via product page

Caption: Recommended storage conditions for solid and solution forms of TMPyP4 tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Dissolving and Storing TMPyP4 Tosylate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603918#protocol-for-dissolving-and-storing-
tmpyp4-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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